Cas no 61172-40-5 (Oligoadenylate)

Oligoadenylate structure
Oligoadenylate structure
Product Name:Oligoadenylate
CAS No:61172-40-5
MF:C30H38N15O19P3
MW:1005.63310670853
CID:504037
Update Time:2023-08-02

Oligoadenylate Chemical and Physical Properties

Names and Identifiers

    • 2',5'-oligoadenylate
    • 5')-adenylyl-(2'&reg
    • Oligoadenylate
    • Papapa
    • Oligo(A)
    • 2-5A Tetramer
    • 2',5'-Adenylate trimer
    • 2'-5'-Oligoadenylate trimer
    • 2',5'-Linked triadenylic acid
    • 2',5'-(PA)3
    • Adenylyl-(2'-5')-adenylyl-(2'-5')adenylic acid
    • 2-5A
    • (5'-O-Phosphoryladenylyl)(2'-5')adenylyl(2'-5')adenosine
    • 5'-Adenylic acid, adenylyl-(5'-2')-adenylyl-(5'-2')-
    • C30H38N15O19P3
    • Inchi: 1S/C30H38N15O19P3/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(60-28)2-58-66(53,54)64-21-18(48)12(62-30(21)45-9-42-15-24(33)36-6-39-27(15)45)3-59-67(55,56)63-20-17(47)11(1-57-65(50,51)52)61-29(20)44-8-41-14-23(32)35-5-38-26(14)44/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52)/t10?,11-,12-,16-,17-,18-,19-,20?,21-,28?,29-,30-/m1/s1
    • InChI Key: SIIZPVYVXNXXQG-KGXOGWRBSA-N
    • SMILES: P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)OCC1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)O)OC1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)O)[C@H]1O

Computed Properties

  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 31
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 16
  • Complexity: 1880
  • Topological Polar Surface Area: 496

Oligoadenylate Production Method

Production Method 1

Reaction Conditions
1.1R:Glycerol, R:HSCH2CH2OH, R:Mg(OAc)2, R:KCl, S:H2O, 20 h, 37°C
Reference
Dimeric Structure of Pseudokinase RNase L Bound to 2-5A Reveals a Basis for Interferon-Induced Antiviral Activity
By Huang, Hao et al, Molecular Cell, 2014, 53(2), 221-234

Oligoadenylate Raw materials

Oligoadenylate Preparation Products

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